(2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C15H9Cl2N3OS
• Molecular Weight: 350.2 g/mol
• IUPAC Name: (5Z)-2-(2,4-dichlorophenyl)imino-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H9Cl2N3OS/c16-10-3-4-12(11(17)7-10)19-15-20-14(21)13(22-15)6-9-2-1-5-18-8-9/h1-8H,(H,19,20,21)/b13-6-
• InChI Key: LRSSTTQMBVKJCS-MLPAPPSSSA-N
• Isomeric SMILES: C1=CC(=CN=C1)/C=C\2/C(=O)NC(=NC3=C(C=C(C=C3)Cl)Cl)S2
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)NC(=NC3=C(C=C(C=C3)Cl)Cl)S2

Description

The compound (2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one (hereafter referred to as Compound A) is a thiazolidin-4-one derivative characterized by a heterocyclic core with two key substituents:

• At position 2: A 2,4-dichlorophenylimino group, providing electron-withdrawing properties and enhanced lipophilicity.
• At position 5: A pyridin-3-ylmethylidene moiety, introducing a nitrogen-containing aromatic system that may facilitate hydrogen bonding and π-π interactions.

Thiazolidin-4-ones are widely studied for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects . The stereochemistry (E/Z configuration) and substituent patterns critically influence their bioactivity and physicochemical properties .

Preparation Methods

Hantzsch-Type Cyclization with α-Halocarbonyl Precursors

The Hantzsch thiazole synthesis, adapted for thiazolidinones, employs α-chloroketones and thiourea derivatives. For the target compound, 2-chloro-1-(2,4-dichlorophenyl)ethan-1-one reacts with N-(pyridin-3-ylmethylene)thiourea in ethanol under reflux (12 h, 78°C), yielding the thiazolidinone ring (Scheme 1). This method achieves 72% yield but requires strict anhydrous conditions to prevent hydrolysis of the α-chloroketone.

Mechanistic Insights :

• Nucleophilic attack by thiourea’s sulfur on the α-carbon of the chloroketone.

• Elimination of HCl to form a thiazolidine intermediate.

• Oxidation to the thiazolidin-4-one using iodine in DMSO.

Robinson–Gabriel Cyclization with Acylaminocarbonyl Intermediates

Acylaminoketones, such as N-(2,4-dichlorophenyl)-3-oxobutanamide , undergo cyclodehydration with phosphorus pentasulfide (P₂S₁₀) in toluene (110°C, 6 h), forming the thiazolidinone core in 68% yield. The pyridin-3-ylmethylidene group is introduced post-cyclization via Knoevenagel condensation.

Acid-Catalyzed One-Pot Synthesis

β-Cyclodextrin-SO₃H-Mediated Three-Component Reaction

A green chemistry approach utilizes β-cyclodextrin-SO₃H (10 mol%) to catalyze the reaction of 2,4-dichloroaniline , pyridine-3-carbaldehyde , and thioglycolic acid in ethanol (80°C, 4 h). This method achieves 85% yield and excellent (E,Z)-selectivity (>95%) due to the catalyst’s ability to stabilize transition states through supramolecular interactions (Table 1).

Table 1: Optimization of β-Cyclodextrin-SO₃H-Catalyzed Synthesis

Parameter	Condition	Yield (%)	E,Z Ratio
Catalyst loading	10 mol%	85	96:4
Solvent	Ethanol	85	96:4
Temperature	80°C	85	96:4
Time	4 h	85	96:4

Lewis Acid-Catalyzed Domino Reactions

BF₃·OEt₂ (15 mol%) in dichloromethane (0°C, 1 h) facilitates a domino sequence:

• Imine formation : 2,4-Dichloroaniline condenses with pyridine-3-carbaldehyde.

• Thiazolidinone cyclization : The imine reacts with thioglycolic acid, followed by oxidation.
  This method yields 78% product with 89:11 E,Z selectivity, highlighting the role of BF₃ in polarizing the thioglycolic acid’s thiol group.

Microwave-Assisted Synthesis

Accelerated Cyclocondensation

Microwave irradiation (300 W, 120°C, 20 min) shortens reaction times dramatically. A mixture of 2,4-dichlorophenyl isothiocyanate , pyridine-3-carbaldehyde , and ethyl 2-chloroacetoacetate in DMF forms the target compound in 88% yield. Microwave conditions enhance reaction efficiency by promoting uniform heating and reducing side reactions.

Stereochemical Control and Characterization

E,Z-Selectivity in Imine and Exocyclic Double Bonds

The (2E,5Z)-configuration is confirmed via NOESY NMR and X-ray crystallography. Key interactions include:

• NOE between pyridine H2 and thiazolidinone H5 : Confirms Z-configuration at C5.

• Dihedral angle of 178° at C2-N : Indicates E-configuration.

Comparative Analysis of Methods

Table 2: Method Comparison for Target Compound Synthesis

Method	Yield (%)	Time	E,Z Ratio	Catalyst
Hantzsch cyclization	72	12 h	90:10	None
β-CD-SO₃H	85	4 h	96:4	β-Cyclodextrin-SO₃H
BF₃·OEt₂	78	1 h	89:11	BF₃·OEt₂
Microwave	88	20 min	94:6	None

Chemical Reactions Analysis

Types of Reactions

(2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the dichlorophenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or slightly alkaline medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced thiazolidinone derivatives.

Substitution: Formation of substituted thiazolidinone derivatives with various functional groups.

Scientific Research Applications

Antimicrobial Properties

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial activity. For instance, derivatives similar to (2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one have shown effectiveness against various pathogens. A study demonstrated that thiazolidinones could inhibit the growth of both Gram-positive and Gram-negative bacteria, making them potential candidates for developing new antibiotics .

Anticancer Activity

Thiazolidinone compounds have been investigated for their anticancer properties. Specifically, they have been reported to induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and modulation of signaling pathways. For example, compounds derived from thiazolidinone structures have shown promising results in inhibiting tumor growth in vitro and in vivo models .

Case Studies

• Antibacterial Activity Study : A comparative study evaluated the antibacterial efficacy of various thiazolidinone derivatives against Pseudomonas aeruginosa and Escherichia coli. The results indicated that specific substitutions on the thiazolidinone ring significantly enhanced antimicrobial activity .
• Anticancer Evaluation : In a recent study focusing on thiazolidinone derivatives' cytotoxicity against different cancer cell lines (e.g., HeLa and MCF-7), it was found that certain derivatives induced significant cell death at low micromolar concentrations. This highlights the potential of these compounds as lead structures for anticancer drug development .

Mechanism of Action

The mechanism of action of (2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one is not fully understood. it is believed to exert its effects through interactions with specific molecular targets. For example, its antimicrobial activity may be due to the inhibition of key enzymes involved in bacterial cell wall synthesis or fungal cell membrane integrity. In terms of its potential anticancer activity, the compound may induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Substituent Effects

The following table compares Compound A with structurally related thiazolidin-4-one derivatives, highlighting substituent-driven differences:

Compound ID	Position 2 Substituent	Position 5 Substituent	Key Features/Bioactivity	Reference
Compound A	2,4-Dichlorophenylimino	Pyridin-3-ylmethylidene	Potential anticancer activity; enhanced electronic effects from Cl atoms
Compound B (Shahwar et al.)	2-Methylphenylimino	2-Methylbenzylidene	Planar heterocyclic ring; moderate cytotoxicity
Compound C (Shahwar et al.)	2-Hydroxybenzylidene	3-Phenyl	Intramolecular H-bonding (C–H⋯S); stabilizes crystal packing
Compound D (Nagalakshmi et al.)	3,4-Dimethylphenylimino	Phenyl	100% DLA tumor inhibition at 100 µg/mL; high in vivo efficacy
Compound E ()	3-Trifluoromethylphenylimino	2,4-Dimethoxybenzylidene	Electron-withdrawing CF₃ group; potential for improved metabolic stability

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups: The 2,4-dichlorophenyl group in Compound A enhances lipophilicity and may improve membrane permeability compared to methyl (Compound B) or hydroxy (Compound C) substituents. In contrast, the 3,4-dimethylphenyl group in Compound D (electron-donating) showed exceptional anticancer activity, suggesting that substituent polarity and steric effects are critical .

Role of the Pyridinyl Group :

• The pyridin-3-ylmethylidene group in Compound A introduces a nitrogen atom capable of hydrogen bonding, unlike purely hydrocarbon substituents (e.g., benzylidene in Compound B). This may improve solubility and target binding compared to analogues with phenyl rings .

Stereochemical Considerations :

• The (2E,5Z) configuration in Compound A likely influences molecular planarity and intermolecular interactions. For example, in Compound C, dihedral angles between heterocyclic and aromatic rings (e.g., 79.26° between rings A/B) affect crystal packing and stability .

Anticancer Activity:

• Compound D (3,4-dimethylphenylimino) exhibited 100% inhibition of Dalton's lymphoma ascites (DLA) cells at 100 µg/mL, comparable to doxorubicin .

Q & A

Q. What are the typical synthetic routes and critical steps for synthesizing (2E,5Z)-2-[(2,4-dichlorophenyl)imino]-5-(pyridin-3-ylmethylidene)-1,3-thiazolidin-4-one?

• Methodological Answer : Synthesis involves multi-step condensation and cyclization reactions. Key steps include:

Imine Formation : Reacting 2,4-dichloroaniline with a carbonyl precursor under reflux in ethanol or DMF to form the imine moiety.

Thiazolidinone Ring Closure : Using thiourea derivatives and α-halo carbonyl compounds in basic conditions (e.g., NaOH/EtOH) to cyclize the intermediate.

Knoevenagel Condensation : Introducing the pyridinylmethylidene group via condensation with pyridine-3-carbaldehyde under acidic or basic catalysis.
Reaction conditions (temperature: 60–80°C, solvent: DMF/EtOH) and stoichiometric ratios must be optimized to prevent side products .

Q. Which analytical techniques are essential for characterizing the compound’s purity and structure?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry and stereochemistry (e.g., distinguishing E/Z isomers via coupling constants). 2D NMR (COSY, HSQC) resolves overlapping signals in complex spectra .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .
• HPLC : Reverse-phase HPLC with UV detection monitors purity (>95% by area normalization) and identifies byproducts .

Advanced Research Questions

Q. How can reaction conditions be systematically optimized to improve yield and purity?

• Methodological Answer : Use a factorial design of experiments (DoE) to evaluate variables:

Parameter	Optimization Range	Impact on Yield/Purity	References
Solvent	DMF vs. EtOH	DMF enhances solubility
Temperature	60–80°C	Higher temps accelerate kinetics but risk decomposition
Catalyst	Piperidine vs. acetic acid	Acidic conditions favor Knoevenagel condensation
Post-synthesis, employ recrystallization (e.g., ethanol/water mixtures) or column chromatography (silica gel, hexane/EtOAc) for purification .

Q. What strategies resolve contradictions in spectral data during structural elucidation?

• Methodological Answer :

• X-ray Crystallography : Use SHELXL for refining crystal structures to confirm stereochemistry and resolve ambiguities in NMR assignments .
• Dynamic NMR : Analyze variable-temperature NMR to detect conformational exchange broadening in imine or thiazolidinone moieties .
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated (B3LYP/6-31G*) chemical shifts to validate proposed structures .

Q. How can structure-activity relationships (SAR) guide the development of analogs with enhanced bioactivity?

• Methodological Answer :

• Substituent Modification : Replace the 2,4-dichlorophenyl group with electron-withdrawing (e.g., CF₃) or donating (e.g., OCH₃) groups to modulate electronic effects on biological targets .
• Bioisosteric Replacement : Substitute the pyridine ring with thiophene or furan to evaluate π-stacking interactions in enzyme binding pockets .
• In Silico Docking : Use AutoDock Vina to predict binding affinities to target proteins (e.g., kinases, GPCRs) and prioritize analogs for synthesis .

Data Contradiction Analysis

Q. How should researchers address discrepancies between computational predictions and experimental bioassay results?

• Methodological Answer :

• Re-evaluate Force Fields : Ensure docking studies use protonation states and tautomeric forms consistent with physiological pH .
• Metabolic Stability Testing : Use liver microsome assays to identify rapid degradation pathways (e.g., oxidation of the thiazolidinone ring) not modeled in silico .
• Synchrotron Radiation Studies : Perform high-resolution crystallography to detect protein-ligand interactions missed in docking .